Cas no 144163-85-9 ((2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butyloxycarbonylamino)-1,6-diphenylhexane)

• Product Name: (2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butyloxycarbonylamino)-1,6-diphenylhexane
• CAS No: 144163-85-9
• MF: C₂₃H₃₂N₂O₃
• MW: 384.511786460876
• MDL: MFCD09833420
• CID: 64826
• PubChem ID: 11997926
• Update Time: 2025-04-19

(2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butyloxycarbonylamino)-1,6-diphenylhexane Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate
• (2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butyloxycarbonylamino)-1,6-diphenylhexane
• [(1S,3S,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic acid 1,1-dimethylethyl ester
• [(1S,3S,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenyl-methyl)pentyl]carbamic acid 1,1-dimethyl ethyl ester
• Carbamic acid,[(1s,2s,4s)-4-amino-3-Hydroxy-5-phenyl-1-phenylmethyl]pentyl-1,1-dimethylethyl ester
• Carbamicacid, [(1S,3S,4S)-4-amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-,1,1-dimethylethyl ester (9CI)
• Carbamic acid,[4-amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-, 1,1-dimethylethyl ester,[1S-(1R*,3R*,4R*)]-
• N-[(1S,3S,4S)-1-Benzyl-3-hydroxy-5-phenyl-4-aminopentyl]carbamic acidtert-butyl ester
• tert-Butyl(2S,4S,5S)-N-(4-amino-1-benzyl-3-hydroxy-5-phenylpentyl)carbamate
• BDH Pure
• 0N59F56PQ6
• tert-butyl N-[(2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl]carbamate
• [(1S,3S,4S)-4-Amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]carbamic acid 1,1-dimethyl ethyl ester
• Carbamic acid,[(1s,2s,4s)-4-am
• (2S,3S,5S)-2-amino-5-[N-(tert-butyloxycarbonyl)amino]-1,6-diphenyl-3-hydroxy hexane
• SCHEMBL2059435
• C23H32N2O3
• tert-Butyl hydrogen (5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbonimidate
• (2S,3S,5S)-2-amino-3-hydroxy-5-(t-butyloxycarbonylamino)-1.6-diphenylhexane
• [2S,3S,5S]-2-Amino-3-hydroxy-5-t-butyloxycarbonylamino-1,6-diphenylhexane
• tert-butyl(1s,3s,4s)-4-amino-1-benzyl-3-hydroxy-5-phenylpentylcarbamate
• Carbamic acid, N-[(1S,3S,4S)-4-amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-, 1,1-dimethylethyl ester
• (2S,3S,5S)-2-amino-3-hydroxy-5-(t-butyloxycarbonylamino)-1,6-diphenylhexane
• A808183
• [(1S,3S,4S)-4-amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]-carbamic acid 1,1-dimethylethyl ester, AldrichCPR
• UNII-0N59F56PQ6
• DTXSID10932247
• (2S, 3S, 5S)-2-Amino-3-hydroxy-5-(t-butyloxycarbonylamino)-1,6-diphenylhexane
• tert-butyl (1S,3S,4S)-1-benzyl-3-hydroxy-5-phenyl-4-amino-pentylcarbamate
• tert-butyl(1S,3S,4S)-1-benzyl-3-hydroxy-5-phenyl-4-amino-pentylcarbamate
• CS-0130712
• (2S,4S,5S)-5-Amino-2-(Boc-amino)-4-hydroxy-1,6-diphenylhexane
• MFCD09833420
• AKOS015841346
• A-88820
• Carbamic acid, N-((1S,3S,4S)-4-amino-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl)-, 1,1-dimethylethyl ester
• 144163-85-9
• UKFHOTNATOJBKZ-ACRUOGEOSA-N
• AKOS015896454
• DS-0823
• tert-Butyl (2S,4S,5S)-N-(4-amino-1-benzyl-3-hydroxy-5-phenylpentyl)carbamate
• tert-Butyl((2S,4S,5S)-5-amino-4-hydroxy-1,6-diphenylhexan-2-yl)carbamate
• tert-butyl (1s,3s,4s)-4-amino-1-benzyl-3-hydroxy-5-phenylpentylcarbamate
• 5-tert-Butyloxycarbonylamino-2-amino-3-hydroxy-1,6-diphenylhexane, (2S,3S,5S)-
• BDH pure salt
• FB09878
• (2S,3S,5S)-2-Amino-3-hydroxy-5-tert-butyloxycarbonylamino-1,6-diphenyl-hexane

• MDL： MFCD09833420
• Inchi： 1S/C23H32N2O3/c1-23(2,3)28-22(27)25-19(14-17-10-6-4-7-11-17)16-21(26)20(24)15-18-12-8-5-9-13-18/h4-13,19-21,26H,14-16,24H2,1-3H3,(H,25,27)/t19-,20-,21-/m0/s1
• InChI Key： UKFHOTNATOJBKZ-ACRUOGEOSA-N
• SMILES： O[C@H]([C@H](CC1C=CC=CC=1)N)C[C@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 384.24100
• Monoisotopic Mass: 384.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.6

Experimental Properties

• Density: 1.110
• Melting Point: 128-133°C
• PSA: 84.58000
• LogP: 4.53460

(2S,3S,5S)-2-Amino-3-hydroxy-5-(tert-butyloxycarbonylamino)-1,6-diphenylhexane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Store at room temperature